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Compound of Interest

Compound Name: 2-Acetyl-3-ethylpyrazine

Cat. No.: B160245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Acetyl-3-ethylpyrazine is a heterocyclic aromatic compound that has garnered significant

interest in the fragrance and flavor industries.[1][2] Its distinct olfactive profile, characterized by

nutty, earthy, and roasted notes, makes it a valuable ingredient in the creation of complex and

appealing scents.[1] This document provides detailed application notes and experimental

protocols for the evaluation and use of 2-Acetyl-3-ethylpyrazine as a fragrance ingredient.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 2-Acetyl-3-
ethylpyrazine is essential for its effective application in fragrance formulations.
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Property Value Reference

Molecular Formula C₈H₁₀N₂O [1]

Molecular Weight 150.18 g/mol [1]

CAS Number 32974-92-8 [1]

Appearance
Pale yellow to yellow clear

liquid
[3]

Odor Profile
Nutty, earthy, roasted, cocoa,

musty, woody
[1]

Boiling Point
220-221 °C at 760 mmHg; 54-

56 °C at 1 mmHg
[3]

Vapor Pressure
0.026 mmHg @ 25 °C

(estimated)
[3]

Refractive Index 1.512 - 1.516 @ 20 °C [3]

Specific Gravity 1.077 - 1.081 @ 25 °C [3]

Solubility Soluble in alcohol and water [3]

Olfactive Profile and Applications
2-Acetyl-3-ethylpyrazine possesses a powerful and multifaceted aroma. Its primary scent

characteristics are nutty and earthy, with undertones of cocoa and roasted notes.[1] This profile

makes it a versatile ingredient in perfumery, particularly in gourmand, oriental, and woody

fragrance families. It can be used to add warmth, depth, and a savory complexity to fragrance

compositions.[2]

A patent for 2-acetyl-3-ethylpyrazine highlights its utility in altering the aroma characteristics

of a perfume composition by highlighting or moderating the olfactory reaction of other

ingredients.[4] The patent suggests that perfume compositions containing as little as 2% of this

compound can be effective, with the amount ranging up to 50% or higher depending on the

desired effect.[4]
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Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) for Odor
Profile Analysis
GC-O is a crucial technique for characterizing the specific odor contribution of individual volatile

compounds within a complex mixture.

Objective: To identify and describe the specific odor character of 2-Acetyl-3-ethylpyrazine.

Materials:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory

detection port (ODP).

Appropriate GC column (e.g., non-polar or medium-polarity).

Helium as carrier gas.

2-Acetyl-3-ethylpyrazine standard solution (e.g., 0.1% in ethanol).

Trained sensory panelists.

Protocol:

Sample Preparation: Prepare a dilution of 2-Acetyl-3-ethylpyrazine in a suitable solvent like

ethanol.

GC-FID Analysis: Inject an aliquot of the sample into the GC-FID system to determine the

retention time of the compound.

GC-O Analysis:

The GC effluent is split between the FID and the ODP.

A trained panelist sniffs the effluent from the ODP and records the perceived odor, its

intensity, and the time at which it is detected.
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The retention time from the FID is correlated with the sensory data from the ODP to

identify the odor character of the 2-Acetyl-3-ethylpyrazine peak.

Data Analysis: Compile the odor descriptors and intensity ratings from multiple panelists to

create a comprehensive olfactive profile.

Sensory Panel Evaluation of Fragrance Formulations
This protocol outlines the methodology for assessing the impact of 2-Acetyl-3-ethylpyrazine
on a finished fragrance.

Objective: To evaluate the effect of 2-Acetyl-3-ethylpyrazine on the overall aroma of a

fragrance blend.

Materials:

Base fragrance formulation.

2-Acetyl-3-ethylpyrazine.

Ethanol (perfumer's grade).

Glass beakers and stirring rods.

Smelling strips.

Trained sensory panel.

Protocol:

Formulation:

Prepare a control fragrance formulation (without 2-Acetyl-3-ethylpyrazine).

Prepare several test formulations with varying concentrations of 2-Acetyl-3-ethylpyrazine
(e.g., 0.1%, 0.5%, 1.0%).

Evaluation:
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Dip smelling strips into each formulation and allow the solvent to evaporate for a few

seconds.

Present the smelling strips to the sensory panel in a randomized and blind manner.

Panelists evaluate and score the fragrances based on predefined attributes (e.g.,

nuttiness, warmth, overall appeal, intensity).

Data Analysis: Analyze the sensory data statistically to determine the significance of the

differences between the control and test formulations.

Safety Assessment
2-Acetyl-3-ethylpyrazine has been granted GRAS (Generally Recognized as Safe) status for

its use as a flavoring agent by the Flavor and Extract Manufacturers Association (FEMA), with

the designation FEMA 3250. The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) has also evaluated this substance and concluded that there is "no safety concern at

current levels of intake when used as a flavouring agent".[5]

While a specific RIFM (Research Institute for Fragrance Materials) safety assessment for 2-
Acetyl-3-ethylpyrazine was not found, a safety assessment for the closely related 2-Acetyl-3-

methylpyrazine is available. This assessment can provide some insights, but a direct evaluation

is always preferable.

Skin Sensitization Potential
Assessing the skin sensitization potential is a critical step in the safety evaluation of any new

fragrance ingredient. Modern approaches focus on in vitro and in chemico methods to reduce

animal testing.

Recommended Assay: Direct Peptide Reactivity Assay (DPRA) and/or KeratinoSens™ assay.

These are part of the OECD-approved non-animal testing strategies for skin sensitization.

Protocol (Conceptual Overview):

DPRA: This in chemico method assesses the reactivity of the test chemical with synthetic

peptides containing cysteine and lysine. The depletion of these peptides is measured by

HPLC, and the depletion percentage is used to classify the sensitization potential.
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KeratinoSens™: This in vitro assay uses a human keratinocyte cell line containing a

luciferase gene under the control of a promoter that is responsive to the activation of the

Keap1-Nrf2-ARE pathway, a key event in skin sensitization. An increase in luciferase

expression indicates a positive result.

Diagrams
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b160245?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties

Olfactive Characteristics

Fragrance Applications

2-Acetyl-3-ethylpyrazine
(C8H10N2O)

Primary Notes:
- Nutty
- Earthy

 leads to 

Secondary Notes:
- Roasted
- Cocoa

 leads to 

Gourmand Scents

Oriental Blends

Woody Compositions

Click to download full resolution via product page

Caption: Contribution of chemical properties to fragrance applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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